Cas no 2172620-86-7 (tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate
• CAS No: 2172620-86-7
• MF: C₁₄H₁₇BrO₂
• MW: 297.187583684921
• CID: 5952635
• PubChem ID: 165502930
• Update Time: 2025-05-21

tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate
• EN300-1453893
• 2172620-86-7

• Inchi： 1S/C14H17BrO2/c1-10-7-11(9-12(15)8-10)5-6-13(16)17-14(2,3)4/h5-9H,1-4H3/b6-5+
• InChI Key： YBGVNMCMFYBGOA-AATRIKPKSA-N
• SMILES： BrC1C=C(C)C=C(C=1)/C=C/C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.04119g/mol
• Monoisotopic Mass: 296.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate

Introduction to tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate (CAS No. 2172620-86-7)

tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate, a compound with the CAS number 2172620-86-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific and medical domains. The compound's structure includes a tert-butyl ester group, a double bond in the (E) configuration, and a substituted phenyl ring, which collectively contribute to its chemical properties and reactivity.

The synthesis of tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate typically involves multi-step reactions, including the formation of the tert-butyl ester, the introduction of the double bond, and the substitution on the phenyl ring. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to produce this compound, making it more accessible for research and development purposes.

In terms of its physical properties, tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate is a solid at room temperature with a melting point that can vary slightly depending on the purity and crystalline form. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran makes it suitable for various chemical reactions and analytical techniques.

The chemical reactivity of tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate is influenced by its functional groups. The tert-butyl ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid. The double bond in the (E) configuration can participate in various addition reactions, such as hydrogenation or Michael addition. The bromine substituent on the phenyl ring provides a useful handle for further functionalization through cross-coupling reactions like Suzuki-Miyaura coupling or Stille coupling.

In the context of pharmaceutical research, tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for developing new drugs targeting specific biological pathways. For instance, derivatives of this compound have been investigated for their anti-inflammatory, anti-cancer, and neuroprotective properties. These studies highlight the versatility of tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate in medicinal chemistry.

The biological activity of compounds derived from tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate has been evaluated in various preclinical models. In vitro assays have demonstrated that certain derivatives exhibit potent inhibition of key enzymes involved in disease pathways. For example, one study reported that a derivative of this compound effectively inhibited the activity of cyclooxygenase enzymes, which are crucial targets for anti-inflammatory drugs. Another study found that a modified version of the compound showed selective cytotoxicity against cancer cells while sparing normal cells.

The safety profile of tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate is an important consideration for its use in pharmaceutical applications. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, tert-butyl (2E)-3-(3-bromo-5-methylphenyl)prop-2-enoate (CAS No. 2172620-86-7) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for developing new bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in organic chemistry and pharmaceutical science.